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Compound of Interest |

Compound Name: (3-propanoylphenyl)boronic Acid
CAS No.: 480438-64-0
Cat. No.: B1608559

Get Quote

Senior Application Scientist Note: This guide addresses the inquiry for (3-
propanoylphenyl)boronic acid. Our comprehensive search of chemical literature and
databases did not yield a commercially available compound with this specific name or a
dedicated CAS number. However, the structurally similar and well-documented compound, 3-
acetylphenylboronic acid (CAS No. 204841-19-0), serves as an excellent and highly relevant
analogue for researchers in drug discovery and organic synthesis. The principles, synthetic
methodologies, and applications detailed herein for 3-acetylphenylboronic acid are directly
applicable to other meta-acylphenylboronic acids, including the conceptual (3-
propanoylphenyl)boronic acid.

Introduction: The Strategic Value of 3-
Acylphenylboronic Acids in Medicinal Chemistry

Phenylboronic acids are foundational building blocks in modern organic synthesis, primarily
due to their pivotal role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1]
Their stability, low toxicity, and functional group tolerance have made them indispensable tools
for constructing complex molecular architectures.[2] Within this class, 3-acylphenylboronic
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acids, such as 3-acetylphenylboronic acid, offer an added layer of strategic advantage for
medicinal chemists and drug development professionals.

The presence of a ketone functional group at the meta-position provides a versatile handle for
secondary modifications, allowing for the exploration of a wider chemical space. This "latent”
functionality can be transformed into a variety of other groups (e.g., alcohols, amines,
heterocycles) post-coupling, enabling late-stage diversification of drug candidates. This
approach is invaluable for structure-activity relationship (SAR) studies, where subtle molecular
changes can lead to significant improvements in potency, selectivity, and pharmacokinetic
profiles.[3][4]

This guide provides an in-depth technical overview of 3-acetylphenylboronic acid, covering its
chemical properties, synthesis, analytical characterization, and applications, with a focus on
providing actionable insights for researchers.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of 3-acetylphenylboronic acid is
critical for its effective use in synthesis.

Property Value Source

CAS Number 204841-19-0 [5]

Molecular Formula CsHsBOs3 [5]

Molecular Weight 163.97 g/mol [5]
White to light yellow crystalline

Appearance [3]
powder

Melting Point 204-208 °C [6]

Soluble in most polar organic
Solubility solvents; poorly soluble in [2]

hexanes.

Handling and Storage:
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Like many boronic acids, 3-acetylphenylboronic acid is prone to dehydration to form a cyclic
trimer anhydride, known as a boroxine.[2] This process is often reversible. For consistent
reactivity, it is recommended to store the compound under dry conditions. It is classified as a
skin and eye irritant and may cause respiratory irritation.[5] Standard personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn during
handling.

Synthesis of 3-Acetylphenylboronic Acid: A
Practical Workflow

The synthesis of arylboronic acids bearing reactive functional groups like ketones requires
careful planning to avoid unwanted side reactions with organometallic intermediates. A
common and effective strategy involves the use of a protecting group for the ketone.

Synthetic Strategy: Ketal Protection and Grignard
Formation

A robust method for preparing 3-acetylphenylboronic acid involves the protection of the ketone
as a ketal, followed by a Grignard reaction and subsequent borylation.[7] This multi-step
process ensures the preservation of the acetyl group.

3-Acetylphenylboronic Acid

(Ethylene glycol, cat. acid)

Click to download full resolution via product page

Caption: Synthetic workflow for 3-acetylphenylboronic acid.

Detailed Experimental Protocol

Step 1: Ketalization of 3-Bromoacetophenone

» To a solution of 3-bromoacetophenone in toluene, add ethylene glycol (1.2 equivalents) and
a catalytic amount of p-toluenesulfonic acid.

o Heat the mixture to reflux with a Dean-Stark apparatus to remove water.
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e Monitor the reaction by TLC or GC-MS until the starting material is consumed.

e Cool the reaction mixture, wash with saturated aqueous sodium bicarbonate solution, and
then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the protected bromo-ketal.

Step 2: Grignard Reaction and Borylation

o Activate magnesium turnings in a flame-dried flask under an inert atmosphere (e.g., argon or
nitrogen).

e Add a solution of the bromo-ketal from Step 1 in anhydrous tetrahydrofuran (THF) dropwise
to the magnesium turnings. A small crystal of iodine can be added to initiate the reaction if
necessary.

e Once the Grignard reagent has formed (indicated by the consumption of magnesium), cool
the reaction mixture to -78 °C.

» Slowly add triisopropyl borate (1.1 equivalents) to the cooled Grignard solution.
 Allow the reaction mixture to warm to room temperature and stir overnight.
Step 3: Hydrolysis and Deprotection

e Quench the reaction by slowly adding it to a cold aqueous solution of hydrochloric acid (e.g.,
2 M HCI).

« Stir the mixture vigorously for several hours to ensure complete hydrolysis of the boronate
ester and cleavage of the ketal protecting group.

» Extract the aqueous layer with an organic solvent such as ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.
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The crude product can be purified by recrystallization or column chromatography to yield
pure 3-acetylphenylboronic acid.[7]

Analytical Characterization: Ensuring Purity and
Identity

Proper characterization is essential to confirm the identity and purity of the synthesized 3-

acetylphenylboronic acid.

IH NMR Spectroscopy: The proton NMR spectrum will show characteristic signals for the
aromatic protons, the methyl protons of the acetyl group, and the boronic acid protons (which
may be broad or exchange with solvent). It's important to note that boronic acids can form
boroxine anhydrides, which can lead to complex or broad spectra. Running the NMR in a
solvent like da-methanol can help break up these oligomers and provide a clearer spectrum,
though the B-OH protons will exchange with the solvent.[8]

13C NMR Spectroscopy: The carbon spectrum will show distinct resonances for the carbonyl
carbon, the aromatic carbons, and the methyl carbon.

IR Spectroscopy: The infrared spectrum will exhibit a strong absorption band for the carbonyl
(C=0) stretch of the ketone (typically around 1680 cm~1) and a broad absorption for the O-H
stretch of the boronic acid group.[5]

Mass Spectrometry: Mass spectrometry will confirm the molecular weight of the compound.

Applications in Drug Discovery and Development

The primary application of 3-acetylphenylboronic acid in drug discovery is as a versatile

building block in Suzuki-Miyaura cross-coupling reactions.

The Suzuki-Miyaura Cross-Coupling Reaction

This palladium-catalyzed reaction forms a new carbon-carbon bond between the phenyl ring of

the boronic acid and an aryl or vinyl halide/triflate.[9]
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Caption: The catalytic cycle of the Suzuki-Miyaura reaction.
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Protocol: Suzuki-Miyaura Coupling of 3-Acetylphenylboronic Acid with an Aryl Bromide

¢ In a reaction vessel, combine the aryl bromide (1.0 equivalent), 3-acetylphenylboronic acid
(1.2-1.5 equivalents), and a base such as potassium carbonate or cesium carbonate (2-3
equivalents).

» Add a suitable solvent system, often a mixture of an organic solvent (e.g., dioxane, toluene,
or DMF) and water.

» Degas the mixture by bubbling with an inert gas (argon or nitrogen) for 10-15 minutes.

e Add the palladium catalyst (e.g., Pd(PPhs)s, Pd(dppf)Clz, or a pre-catalyst, typically 1-5
mol%).

e Heat the reaction mixture (e.g., 80-100 °C) and monitor its progress by TLC or LC-MS.
e Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.
 Purify the product via column chromatography.

The choice of base, solvent, and catalyst is crucial and often needs to be optimized for specific
substrates.[10][11]

Post-Coupling Derivatization

The true power of using 3-acetylphenylboronic acid lies in the subsequent transformations of
the acetyl group in the coupled product. This allows for:

e Reduction to a secondary alcohol, introducing a new hydrogen bond donor/acceptor.

e Reductive amination to form various substituted amines, enabling exploration of ionic
interactions.

» Wittig reactions to generate alkenes for further functionalization.

o Formation of heterocycles such as pyrazoles or isoxazoles, which are common motifs in
bioactive molecules.
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This strategic approach allows for the rapid generation of a library of analogues from a
common intermediate, accelerating the drug discovery process.

Conclusion

While (3-propanoylphenyl)boronic acid is not a readily cataloged reagent, 3-
acetylphenylboronic acid serves as a highly effective and representative member of the meta-
acylphenylboronic acid class. Its utility extends beyond being a simple coupling partner; the
strategically placed acetyl group acts as a versatile chemical handle for downstream
modifications. For researchers and scientists in drug development, mastering the synthesis and
application of this and similar boronic acids is a key step in efficiently navigating the complex
landscape of modern medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.inno-pharmchem.com/news/the-role-of-boronic-acids-in-modern-pharmaceutical-synthesis-158911.html
https://myers.iq.harvard.edu/files/myers-group/files/11-suzuki.pdf
https://www.researchgate.net/figure/Application-in-medicinal-chemistry-and-comparison-studies_fig5_349586144
https://www.rose-hulman.edu/class/ch/ch431/Exp_1_Suzuki_Coupling.pdf
https://en.wikipedia.org/wiki/Boronic_acid
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.rsc.org/suppdata/c4/py/c4py01701a/c4py01701a.pdf
https://www.matrix-fine-chemicals.com/product/mm16152515n14/4-propan-2-yl-phenyl-boronic-acid
https://www.reddit.com/r/chemistry/comments/7ei5v7/recording_nmr_spectra_for_aryl_boronic_acids/
https://www.benchchem.com/product/b1608559?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 1. nbinno.com [nbinno.com]
e 2. Phenylboronic acid - Wikipedia [en.wikipedia.org]
e 3. chemimpex.com [chemimpex.com]

e 4. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological
Applications - PMC [pmc.ncbi.nim.nih.gov]

e 5. 3-Acetylphenylboronic acid | CBH9BO3 | CID 2734310 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. 3-Acetylphenylboronic acid | 204841-19-0 [chemicalbook.com]
e 7.researchgate.net [researchgate.net]

¢ 8. reddit.com [reddit.com]

¢ 9. rose-hulman.edu [rose-hulman.edu]

¢ 10. benchchem.com [benchchem.com]

e 11. Suzuki Coupling [organic-chemistry.org]

¢ To cite this document: BenchChem. [A Technical Guide to 3-Acylphenylboronic Acids for
Advanced Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608559/docs#a-technical-guide-to-3-
acylphenylboronic-acids-for-advanced-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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